Cas no 53636-37-6 (3-(methylsulfanyl)pyridine-2-carboxylic acid)

• Product Name: 3-(methylsulfanyl)pyridine-2-carboxylic acid
• CAS No: 53636-37-6
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD00661333
• CID: 356810
• PubChem ID: 12361236
• Update Time: 2025-04-24

3-(methylsulfanyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-(methylthio)-
• 3-methylsulfanylpyridine-2-carboxylic acid
• 3-(methylsulfanyl)pyridine-2-carboxylic acid
• AT16224
• 53636-37-6
• 3-(Methylsulfanyl)pyridine-2-carboxylicacid
• DTXSID20494104
• EN300-262455
• AKOS017531673
• 3-(methylthio)picolinic acid
• Z1262521288
• SCHEMBL1403609
• AJ-333/25006116

• MDL： MFCD00661333
• Inchi： 1S/C7H7NO2S/c1-11-5-3-2-4-8-6(5)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： NGRLXBWYDYLQLI-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 169.01981
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(methylsulfanyl)pyridine-2-carboxylic acid

2-Pyridinecarboxylic acid, 3-(methylthio)-: A Comprehensive Overview

The compound 2-Pyridinecarboxylic acid, 3-(methylthio)-, with the CAS Registry Number 53636-37-6, is a highly specialized chemical entity belonging to the family of pyridine carboxylic acids. This compound has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications in drug discovery.

Pyridinecarboxylic acids are known for their versatile chemistry and have been extensively studied for their roles in medicinal chemistry. The presence of the methylthio group at the 3-position introduces additional electronic and steric effects, which can influence the compound's reactivity, solubility, and biological activity. This makes 2-Pyridinecarboxylic acid, 3-(methylthio)- a valuable starting material for the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of pyridine derivatives in the development of anticancer agents, anti-inflammatory drugs, and neuroprotective agents. The methylthio group, in particular, has been shown to enhance the compound's stability and selectivity in certain biological systems. These findings underscore the importance of exploring 2-Pyridinecarboxylic acid, 3-(methylthio)- as a lead molecule for drug development.

In the realm of drug delivery systems, the structural features of 2-Pyridinecarboxylic acid, 3-(methylthio)- make it a promising candidate for designing targeted therapies. Its ability to form stable complexes with metal ions and other biomolecules has been leveraged in the creation of novel drug formulations. Furthermore, the compound's pyridine ring system provides a scaffold for attaching various functional groups, enabling the customization of its pharmacokinetic properties.

Recent advancements in computational chemistry have allowed researchers to model the interactions of 2-Pyridinecarboxylic acid, 3-(methylthio)- with key biological targets. These simulations have provided valuable insights into the compound's binding affinities and mechanisms of action, facilitating the optimization of its therapeutic potential. Such approaches are critical in modern drug discovery pipelines, where understanding molecular interactions at a detailed level is essential.

Another area of active research involving 2-Pyridinecarboxylic acid, 3-(methylthio)- is its role as a precursor in the synthesis of bioactive compounds. The carboxylic acid functionality can be transformed into various groups (such as esters, amides, or acids) to modulate its biological activity. This versatility has been exploited in the development of peptidomimetic agents, which mimic peptides but offer improved stability and efficacy.

Recent collaborative efforts between academia and industry have focused on scaling up the production of 2-Pyridinecarboxylic acid, 3-(methylthio)- for preclinical testing. This compound's availability in sufficient quantities is crucial for advancing its evaluation as a potential therapeutic agent. Its synthesis has also been optimized to enhance yield and purity, ensuring that it meets the stringent quality requirements of modern pharmaceutical research.

Moreover, 2-Pyridinecarboxylic acid, 3-(methylthio)- has shown promise in the development of immunomodulatory agents, where its ability to interact with the immune system's regulatory pathways can be harnessed for therapeutic benefit. Ongoing studies are exploring its potential as a modulator of inflammation and autoimmune diseases, highlighting its broad applicability in the biomedical field.

Finally, the exploration of 2-Pyridinecarboxylic acid, 3-(methylthio)- extends into the realm of natural product synthesis. Its structural motifs can be incorporated into the construction of complex molecules, emulating the diversity found in natural products. This approach is particularly valuable for discovering novel drugs with unique mechanisms of action.